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An In-depth Technical Guide to Dibutyl
Sulphoxide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of dibutyl sulphoxide (DBSO), a

dialkyl sulfoxide with increasing relevance in various scientific domains. This document details

its fundamental chemical and physical properties, provides a detailed experimental protocol for

its synthesis, and presents a thorough analysis of its molecular structure supported by

spectroscopic data. The guide is intended to be a valuable resource for researchers, chemists,

and professionals in drug development and materials science, offering in-depth information for

practical laboratory applications and theoretical understanding.

Chemical and Physical Properties
Dibutyl sulphoxide, with the CAS number 2168-93-6, is an organosulfur compound

characterized by a sulfinyl functional group flanked by two butyl chains. Its molecular formula is

C8H18OS. The extended alkyl chains, in comparison to its well-known counterpart dimethyl

sulfoxide (DMSO), impart distinct physical and chemical properties.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1346571?utm_src=pdf-interest
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/product/b1346571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key physical and chemical properties of dibutyl sulphoxide are summarized in the table

below for easy reference and comparison.

Property Value

CAS Number 2168-93-6

Molecular Formula C8H18OS

Molecular Weight 162.30 g/mol

Appearance White to pale yellow hygroscopic solid

Melting Point 31-34 °C

Boiling Point 250 °C

Density 0.832 g/mL at 25 °C

Refractive Index (nD20) 1.467

Flash Point 121 °C (250 °F)

Molecular Structure
The molecular structure of dibutyl sulphoxide features a central sulfur atom double-bonded to

an oxygen atom and single-bonded to two n-butyl groups. The sulfur atom is sp3 hybridized,

resulting in a trigonal pyramidal geometry. This structure gives rise to a polar sulfinyl group and

nonpolar alkyl chains, an amphiphilic character that influences its solubility and coordinating

properties.

Molecular structure of dibutyl sulphoxide.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of dibutyl
sulphoxide. The following tables summarize the key data obtained from Nuclear Magnetic

Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

NMR Spectroscopy
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The 1H and 13C NMR spectra of dibutyl sulphoxide provide detailed information about its

molecular structure. The chemical shifts are reported in parts per million (ppm) relative to a

standard reference.

¹H NMR

(CDCl₃)

Chemical Shift

(ppm)
Multiplicity Integration Assignment

δ 2.65 Triplet 4H α-CH₂

δ 1.75 Multiplet 4H β-CH₂

δ 1.45 Multiplet 4H γ-CH₂

δ 0.95 Triplet 6H δ-CH₃

¹³C NMR (CDCl₃) Chemical Shift (ppm) Assignment

δ 52.5 α-C

δ 24.5 β-C

δ 22.0 γ-C

δ 13.8 δ-C

Infrared (IR) Spectroscopy
The IR spectrum of dibutyl sulphoxide shows characteristic absorption bands corresponding

to the vibrations of its functional groups.

Wavenumber (cm⁻¹) Vibrational Mode

~2960, ~2870 C-H stretching

~1465 C-H bending

~1050 S=O stretching

Mass Spectrometry (MS)
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Electron Ionization Mass Spectrometry (EI-MS) of dibutyl sulphoxide results in a

characteristic fragmentation pattern.

m/z Assignment

162 [M]⁺ (Molecular ion)

105 [M - C₄H₉]⁺

57 [C₄H₉]⁺

Experimental Protocols
Synthesis of Dibutyl Sulphoxide via Oxidation of Dibutyl
Sulfide
The most common method for the preparation of dibutyl sulphoxide is the oxidation of its

corresponding sulfide, dibutyl sulfide. A well-established and efficient method utilizes hydrogen

peroxide as the oxidizing agent.[1]

Materials:

Dibutyl sulfide

Hydrogen peroxide (30% aqueous solution)

Glacial acetic acid

Dichloromethane (CH₂Cl₂)

Sodium hydroxide (NaOH) solution (4 M)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel
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Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve dibutyl sulfide (2 mmol) in

glacial acetic acid (2 mL).

To this solution, slowly add hydrogen peroxide (8 mmol, 30% aqueous solution) dropwise

while stirring at room temperature.

Continue stirring the reaction mixture at room temperature. Monitor the progress of the

reaction by thin-layer chromatography (TLC).

Once the reaction is complete (as indicated by the disappearance of the starting sulfide spot

on TLC), neutralize the resulting solution with a 4 M aqueous NaOH solution.

Transfer the neutralized mixture to a separatory funnel and extract the product with

dichloromethane (3 x 20 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the organic solution under reduced pressure using

a rotary evaporator to yield the crude dibutyl sulphoxide.

The product can be further purified by column chromatography on silica gel if necessary.

This method provides a green and highly selective route to dibutyl sulphoxide, with reported

yields often exceeding 90%.[1]

Applications in Research and Development
While dimethyl sulfoxide (DMSO) is a widely recognized solvent and reagent, dibutyl
sulphoxide offers a more lipophilic alternative, making it suitable for specific applications

where different solubility characteristics are required.

Coordination Chemistry and Solvent Extraction
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The sulfoxide group in dibutyl sulphoxide is a potent ligand for metal ions. It can coordinate to

metals through either the oxygen or the sulfur atom, a property known as linkage isomerism.

This makes it a valuable ligand in coordination chemistry and a useful extractant in solvent

extraction processes for the separation of metal ions. For instance, it has been used in the

extraction of thorium(IV) from nitric acid solutions.

The workflow for a typical solvent extraction process involving dibutyl sulphoxide can be

visualized as follows:

Solvent extraction workflow using dibutyl sulphoxide.

Organic Synthesis
In organic synthesis, sulfoxides can serve as chiral auxiliaries and intermediates. The sulfur

atom in an unsymmetrical sulfoxide is a stereocenter. While dibutyl sulphoxide itself is

achiral, derivatives with different alkyl groups can be used in asymmetric synthesis.

Furthermore, the sulfoxide group can be used to direct chemical reactions and can be

subsequently removed or transformed into other functional groups.

Conclusion
Dibutyl sulphoxide is a versatile organosulfur compound with a unique set of properties that

make it a valuable tool for researchers in various fields. Its synthesis is straightforward, and its

distinct characteristics compared to other dialkyl sulfoxides open up possibilities for its use in

specialized applications, from coordination chemistry and solvent extraction to organic

synthesis. This guide provides the essential technical information to facilitate its effective use in

a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dibutyl sulphoxide CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346571#dibutyl-sulphoxide-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1346571#dibutyl-sulphoxide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1346571#dibutyl-sulphoxide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1346571#dibutyl-sulphoxide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1346571#dibutyl-sulphoxide-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346571?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

